cis-2-(4-Methoxybenzyl)octahydropyrrolo[3,4-c]pyrrole

• IUPAC Name: (3aR,6aS)-5-[(4-methoxyphenyl)methyl]-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[3,4-c]pyrrole
• InChI: InChI=1S/C14H20N2O/c1-17-14-4-2-11(3-5-14)8-16-9-12-6-15-7-13(12)10-16/h2-5,12-13,15H,6-10H2,1H3/t12-,13+
• InChI Key: VEMAWGUTPASWMD-BETUJISGSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2CC3CNCC3C2
• Isomeric SMILES: COC1=CC=C(C=C1)CN2C[C@H]3CNC[C@H]3C2
• Molecular Formula: C14H20N2O
• DSSTOX Substance ID: DTXSID901138817
• Molecular Weight: 232.32 g/mol
• CAS RN: 1807937-91-2

Description

“Cis-2-(4-Methoxybenzyl)octahydropyrrolo[3,4-c]pyrrole” is a chemical compound with the molecular formula C14H20N2O. It is of interest in various scientific fields due to its unique properties.

Molecular Structure Analysis

The molecular structure of “cis-2-(4-Methoxybenzyl)octahydropyrrolo[3,4-c]pyrrole” is complex, with a pyrrole ring as the core structure. The compound has a molecular weight of 232.32 g/mol.

Scientific Research Applications

Synthesis and Chemical Studies

• Chemical Synthesis and Carbon-13 NMR Study : This compound has been synthesized and analyzed using carbon-13 NMR spectroscopy, providing insights into its chemical structure and properties (Ohnmacht et al., 1983).

Photochemical and Electrochemical Applications

• Visible-Light-Mediated Reactions : The compound has been used in visible-light-mediated reactions for the synthesis of pyrroline via hydroimination cyclization, showcasing its potential in photochemistry (Usami et al., 2018).
• Spectroscopic and Electrochemical Studies : Studies have been conducted on bis-4-methoxybenzyl-substituted derivatives of the compound, focusing on their spectroscopic and electrochemical properties, which are essential for applications in organic electronics and optoelectronics (Murphy et al., 2019).

Structural Analysis and Material Science

• X-ray Crystallography : The compound's structure has been studied using X-ray crystallography, providing a detailed understanding of its molecular configuration, which is vital for material science applications (Gasser & Stoeckli-Evans, 2004).

Enzymatic and Biological Research

• Enzyme Mediated Resolution of Alcohols : This compound has been the subject of enzyme-mediated resolution, which is crucial for understanding its potential in biological and enzymatic processes (Zarevúcká et al., 1994).
• Stereochemistry in Enzymatic Reduction : Its stereochemistry during enzymatic reduction has been investigated, which is significant in the field of biochemistry (Vanek et al., 1989).

Catalysis and Reaction Mechanisms

• Catalysis in Epoxidation of Alkenes : The compound has been studied as a catalyst in the epoxidation of alkenes, demonstrating its utility in catalytic processes (Buranaprasertsuk et al., 2007).

Mechanism of Action

Target of Action

Compounds with similar structures, such as pyrrolopyrazine derivatives, have shown a wide range of biological activities, including antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory activities .

Mode of Action

More research is needed to fully understand the interaction between this compound and its targets .

Biochemical Pathways

Compounds with similar structures have been shown to affect a variety of biochemical pathways, leading to a range of downstream effects .

Result of Action

Similar compounds have been shown to have a variety of effects, including antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory activities .